N1-(4-chlorobenzyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide
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Description
N1-(4-chlorobenzyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C19H19ClN6O3 and its molecular weight is 414.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation of Biological Activities
Synthesis of Pyrimidine Linked Pyrazole Heterocyclics : Research into pyrimidine linked pyrazole heterocyclics has shown significant insecticidal and antibacterial potential. These compounds, synthesized through microwave irradiative cyclocondensation, have demonstrated effectiveness against specific insects and microorganisms, indicating their potential in pest control and antimicrobial applications (Deohate & Palaspagar, 2020).
Characterization and Bioactivity of Pyrazole Derivatives : Another study focused on synthesizing and characterizing pyrazole derivatives, identifying significant antitumor, antifungal, and antibacterial properties. This research contributes to the understanding of the structure-activity relationship, crucial for developing new pharmacophores for cancer and microbial infections treatment (Titi et al., 2020).
Antibacterial Activities of Schiff Bases : Schiff bases derived from aminophenazone, containing the pyrazole moiety, have shown moderate to good antibacterial activity against several bacterial strains. This suggests their potential as lead compounds in developing new antibacterial agents (Asiri & Khan, 2010).
Catalytic and Chemical Applications
Catalytic Action of Azolium Salts : The catalytic activity of azolium salts in the aroylation of pyrazolo[3,4-d]pyrimidines with aromatic aldehydes highlights the utility of such compounds in synthetic organic chemistry. This research offers insights into novel synthetic pathways and the development of efficient catalysts (Miyashita et al., 1990).
Metal Complexes as Catalysts for Ethylene Oligomerization : Metal complexes involving pyrazole derivatives have shown effectiveness as catalysts in ethylene oligomerization reactions. The study's findings on solvent and co-catalyst roles in product distribution can inform industrial processes and catalytic system optimizations (Nyamato et al., 2014).
Properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O3/c1-10-8-15(26(25-10)19-22-12(3)11(2)16(27)24-19)23-18(29)17(28)21-9-13-4-6-14(20)7-5-13/h4-8H,9H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZPRTTFOPUOKFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)Cl)C3=NC(=C(C(=O)N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.